Using bacterial cell growth to template catalytic asymmetry†
Chemical Communications Pub Date: 2010-06-11 DOI: 10.1039/C0CC00468E
Abstract
We report an approach to position
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